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Drupacine Drupacine
Brand Name: Vulcanchem
CAS No.: 49686-57-9
VCID: VC0208478
InChI: InChI=1S/C18H21NO5/c1-21-18-8-17-3-2-4-19(17)7-14(24-18)10-5-12-13(23-9-22-12)6-11(10)15(17)16(18)20/h5-6,14-16,20H,2-4,7-9H2,1H3/t14-,15+,16-,17-,18+/m0/s1
SMILES:
Molecular Formula: C18H21NO5
Molecular Weight: 331.4 g/mol

Drupacine

CAS No.: 49686-57-9

Reference Standards

VCID: VC0208478

Molecular Formula: C18H21NO5

Molecular Weight: 331.4 g/mol

Drupacine - 49686-57-9

CAS No. 49686-57-9
Product Name Drupacine
Molecular Formula C18H21NO5
Molecular Weight 331.4 g/mol
IUPAC Name (1R,11S,12S,13R,15S)-13-methoxy-5,7,21-trioxa-19-azahexacyclo[11.7.1.02,10.04,8.011,15.015,19]henicosa-2,4(8),9-trien-12-ol
Standard InChI InChI=1S/C18H21NO5/c1-21-18-8-17-3-2-4-19(17)7-14(24-18)10-5-12-13(23-9-22-12)6-11(10)15(17)16(18)20/h5-6,14-16,20H,2-4,7-9H2,1H3/t14-,15+,16-,17-,18+/m0/s1
Standard InChIKey KYTDBKDWDOVRLJ-FLXSYLCISA-N
Isomeric SMILES CO[C@]12C[C@]34CCCN3C[C@H](O1)C5=CC6=C(C=C5[C@@H]4[C@@H]2O)OCO6
Canonical SMILES COC12CC34CCCN3CC(O1)C5=CC6=C(C=C5C4C2O)OCO6
Appearance Powder
Synonyms drupacine
PubChem Compound 21586622
Last Modified Nov 11 2021
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